Cas no 1355248-16-6 (1-(Benzyloxy)-3-(3-nitrophenyl)benzene)

• Product Name: 1-(Benzyloxy)-3-(3-nitrophenyl)benzene
• CAS No: 1355248-16-6
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• MDL: MFCD21332972
• CID: 2621296
• PubChem ID: 70699700
• Update Time: 2025-11-04

1-(Benzyloxy)-3-(3-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-(3-nitrophenyl)benzene
• BS-25292
• AKOS025294396
• MFCD21332972
• DTXSID80742815
• 3-(Benzyloxy)-3'-nitro-1,1'-biphenyl
• 1355248-16-6

• MDL： MFCD21332972
• Inchi： 1S/C19H15NO3/c21-20(22)18-10-4-8-16(12-18)17-9-5-11-19(13-17)23-14-15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key： JUZDAKSSODVZPP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.10519334Da
• Monoisotopic Mass: 305.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 471.3±33.0 °C at 760 mmHg
• Flash Point: 195.7±27.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Benzyloxy)-3-(3-nitrophenyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(Benzyloxy)-3-(3-nitrophenyl)benzene

Introduction to 1-(Benzyloxy)-3-(3-nitrophenyl)benzene (CAS No. 1355248-16-6)

1-(Benzyloxy)-3-(3-nitrophenyl)benzene, identified by its CAS number 1355248-16-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its benzene ring substituted with both a benzyloxy group and a nitro group at the 3-position. The unique structural features of this molecule make it a valuable candidate for various applications, particularly in medicinal chemistry and material science.

The synthesis and characterization of 1-(Benzyloxy)-3-(3-nitrophenyl)benzene involve meticulous attention to detail, ensuring high purity and yield. The presence of both the benzyloxy and nitro functional groups imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Researchers have leveraged these properties to explore its potential in designing novel therapeutic agents and functional materials.

In recent years, there has been growing interest in the pharmacological properties of nitroaromatic compounds due to their ability to interact with biological targets in unique ways. The nitro group, in particular, can undergo reduction to form nitroso or amine derivatives, which often exhibit enhanced bioactivity. This transformation has been extensively studied in the context of developing antimicrobial, anti-inflammatory, and anticancer agents. The benzyloxy group, on the other hand, contributes to the stability and solubility of the molecule, facilitating its use in drug formulation.

One of the most compelling aspects of 1-(Benzyloxy)-3-(3-nitrophenyl)benzene is its potential application in medicinal chemistry. Researchers have demonstrated its utility as a precursor in the synthesis of more complex molecules with targeted biological activities. For instance, modifications of this compound have led to the development of inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The nitro group's ability to participate in redox reactions has been particularly exploited in designing prodrugs that release active species under physiological conditions.

The structural motif of 1-(Benzyloxy)-3-(3-nitrophenyl)benzene also finds relevance in material science applications. Its aromatic nature and electronic properties make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing nitro groups enhances charge transport properties, making it an attractive candidate for optimizing device performance. Additionally, the compound's stability under various conditions has been investigated for potential use in coatings and adhesives.

Recent advancements in computational chemistry have further illuminated the potential of 1-(Benzyloxy)-3-(3-nitrophenyl)benzene. Molecular modeling studies have predicted its interaction with biological targets with high accuracy, providing insights into its mechanism of action. These simulations have guided experimental efforts, leading to more efficient synthetic routes and improved drug-like properties. The integration of experimental data with computational predictions has been instrumental in validating the pharmacological potential of this compound.

The role of 1-(Benzyloxy)-3-(3-nitrophenyl)benzene as a building block for more complex molecules cannot be overstated. Its versatility allows chemists to explore diverse structural modifications while maintaining key pharmacophoric elements. This flexibility has been exploited in the development of libraries for high-throughput screening (HTS), enabling rapid identification of lead compounds with desired therapeutic profiles. Such libraries are invaluable tools in drug discovery pipelines, accelerating the process from initial hit identification to clinical candidates.

In conclusion, 1-(Benzyloxy)-3-(3-nitrophenyl)benzene (CAS No. 1355248-16-6) represents a significant advancement in both chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable asset for designing novel drugs and functional materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical biology.